Cas no 96603-02-0 (Halenaquinol)

• Product name: Halenaquinol
• CAS No: 96603-02-0
• MF: C₂₀H₁₄O₅
• MW: 334.322165966034
• CID: 877625

Halenaquinol Chemical and Physical Properties

Names and Identifiers

• halenaquinol
• helenaquinol
• Halenaquinol

• Inchi： 1S/C20H14O5/c1-20-5-4-16(23)12-8-25-19(17(12)20)18(24)11-6-9-10(7-13(11)20)15(22)3-2-14(9)21/h2-3,6-8,21-22H,4-5H2,1H3/t20-/m0/s1
• InChI Key： WXLYRCGVTYXHMS-FQEVSTJZSA-N
• SMILES： O1C=C2C(CC[C@@]3(C)C4C=C5C(=CC=C(C5=CC=4C(C1=C32)=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 617
• XLogP3: 1.252
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives